Cas no 1325682-98-1 (1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine)

• Product Name: 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine
• CAS No: 1325682-98-1
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5880806
• PubChem ID: 49719420
• Update Time: 2025-09-25

1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)sulfonyl-4-methoxypiperidine
• 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine
• 1-((4-ethylphenyl)sulfonyl)-4-methoxypiperidine
• VU0493797-1
• 1325682-98-1
• CCG-355842
• AKOS024525319
• F5860-2073

• Inchi： 1S/C14H21NO3S/c1-3-12-4-6-14(7-5-12)19(16,17)15-10-8-13(18-2)9-11-15/h4-7,13H,3,8-11H2,1-2H3
• InChI Key： QXOJVMHNEUJIAQ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(CC)C=C2)(=O)=O)CCC(OC)CC1

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine

Comprehensive Overview of 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine (CAS No. 1325682-98-1)

1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine (CAS No. 1325682-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both ethylbenzenesulfonyl and methoxypiperidine moieties makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine due to its potential to interact with biological targets, such as G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders. This aligns with the growing focus on central nervous system (CNS) drug discovery, a hot topic in modern pharmacology.

The synthesis of 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine involves multi-step organic reactions, including sulfonylation and etherification, which are well-documented in peer-reviewed journals. Its CAS No. 1325682-98-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's molecular stability and solubility profile make it suitable for further derivatization, a key requirement in medicinal chemistry optimization.

From an industrial perspective, 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). These methodologies are pivotal in accelerating the discovery of lead compounds, a recurring theme in AI-driven drug development queries. The compound's structural motif is also relevant to bioisosteric replacement strategies, a technique frequently searched by chemists aiming to improve drug-like properties.

Environmental and safety considerations are equally important when handling 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. This resonates with the increasing public interest in green chemistry and sustainable synthesis, topics that dominate academic and industrial discussions alike.

In summary, 1-(4-ethylbenzenesulfonyl)-4-methoxypiperidine (CAS No. 1325682-98-1) represents a promising scaffold in drug discovery and chemical research. Its applications span from neurological therapeutics to material science, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in innovative research and patent filings for years to come.